1-ethylindoline
Cat. No. B8703014
M. Wt: 147.22 g/mol
InChI Key: JJFUPPZOYYMAFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:3]1[CH2:4][c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]2[NH:11]1.[H-:2].[I:12][CH2:13][CH3:14].[Na+:1].[O:15]1[CH2:16][CH2:17][CH2:18][CH2:19]1>>[CH2:3]1[CH2:4][c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]2[N:11]1[CH2:13][CH3:14]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccc2c(c1)CCN2
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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CCI
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCN1CCc2ccccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
